Cas no 72719-10-9 (2-(3,3-Dihydroxypropyl)-4-methyl-5-propylfuran-3-carboxylic acid)

• Product name: 2-(3,3-Dihydroxypropyl)-4-methyl-5-propylfuran-3-carboxylic acid
• CAS No: 72719-10-9
• MF: C₁₂H₁₈O₅
• MW: 242.268324375153
• CID: 6627545
• PubChem ID: 154734757

2-(3,3-Dihydroxypropyl)-4-methyl-5-propylfuran-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• DTXSID501016320
• 72719-10-9
• 2-Furanpropanoic acid, 3-(methoxycarbonyl)-4-methyl-5-propyl-, methyl ester
• 2-(3,3-Dihydroxypropyl)-4-methyl-5-propylfuran-3-carboxylic acid

• Inchi： 1S/C12H18O5/c1-3-4-8-7(2)11(12(15)16)9(17-8)5-6-10(13)14/h10,13-14H,3-6H2,1-2H3,(H,15,16)
• InChI Key： NNOUGGIQFADOEL-UHFFFAOYSA-N
• SMILES： O1C(CCC)=C(C)C(C(=O)O)=C1CCC(O)O

Computed Properties

• Exact Mass: 242.11542367g/mol
• Monoisotopic Mass: 242.11542367g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 253
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 90.9Ų

Experimental Properties

• Density: 1.094±0.06 g/cm3(Predicted)
• Boiling Point: 359.2±42.0 °C(Predicted)